Cas no 33386-08-2 (buspirone hydrochloride)

Buspirone hydrochloride is a selective serotonin receptor agonist (5-HT1A) primarily used as an anxiolytic agent. Its chemical structure, distinct from benzodiazepines, confers a favorable pharmacological profile, including minimal sedative effects, low potential for dependence, and reduced cognitive impairment. The compound exhibits high affinity for serotonin receptors while demonstrating negligible interaction with GABAergic systems, contributing to its improved safety and tolerability. Buspirone hydrochloride is typically administered in tablet form, with good oral bioavailability and linear pharmacokinetics. Its efficacy in managing generalized anxiety disorder (GAD) without the risk of significant withdrawal symptoms makes it a clinically valuable therapeutic option. The hydrochloride salt ensures stability and consistent solubility for formulation.
buspirone hydrochloride structure
buspirone hydrochloride structure
Product Name:buspirone hydrochloride
CAS No:33386-08-2
MF:C21H32ClN5O2
MW:421.96408367157
MDL:MFCD00078569
CID:54065
PubChem ID:36431
Update Time:2025-05-27

buspirone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • buspirone hydrochloride
    • Buspirone HCl
    • Buspiron hydrochloride
    • Buspirone (hydrochloride)
    • Buspirone hydrochloride solution
    • BUSPIRONE HYDROCHLORIDE USP
    • 8-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione,hydrochloride
    • N-[4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl]-8-azaspiro[4.5]decane-7,9-dione hydrochloride
    • BUSPIRONE HYDROCHLORIDE [ORANGE BOOK]
    • HB1649
    • NCGC00093692-01
    • Pharmakon1600-02300173
    • 1-[4-(7,9-dioxo-8-azaspiro[4.5]decan-8-yl)butyl]-4-(pyrimidin-2-yl)piperazin-1-ium chloride
    • Buspirone for system suitability
    • Barpil
    • NSC759571
    • BUSPIRONE HYDROCHLORIDE (USP MONOGRAPH)
    • Buspirone for system suitability, European Pharmacopoeia (EP) Reference Standard
    • s4256
    • D00702
    • Buspirone hydrochloride, European Pharmacopoeia (EP) Reference Standard
    • BCP28463
    • Opera_ID_707
    • 8-(4-(4-(2-Pyrimidinyl)-1-piperazinyl)butyl)-8-azaspiro(4.5)decane-7,9-dione hydrochloride
    • EN300-122362
    • Prestwick_711
    • 8-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione hydrochloride
    • Tutran
    • CHEMBL1200399
    • Nerbet
    • 207LT9J9OC
    • SR-01000075541-1
    • AC-1905
    • NS00076188
    • SCHEMBL41495
    • Apo-Buspirone
    • 8-[4-[4-(2-Pyrimidinyl)-1-pipirazinyl]butyl]-8-azaspiro[4,5]decane-7,9-dione hydrochloride
    • Buspirone hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
    • MLS001076085
    • AKOS015962019
    • Relac
    • BUSPIRONE HYDROCHLORIDE [EP MONOGRAPH]
    • SR-01000075541-7
    • Busirone
    • BUSPIRONE HYDROCHLORIDE (USP-RS)
    • CHEBI:3224
    • Buspirone Hydrochloride 1.0 mg/ml in Methanol (as free base)
    • Buspirone hydrochloride [USAN:USP]
    • RICLFGYGYQXUFH-UHFFFAOYSA-N
    • Ansitec
    • APC-6003
    • Travin
    • HMS1569I19
    • NSC-751138
    • DTXCID9017193
    • Censpar
    • Buspar (TN)
    • BUSPIRONE HYDROCHLORIDE [MART.]
    • NC00673
    • 33386-08-2 (HCl)
    • EU-0100223
    • Buspirone.HCl, 1mg/ml in Methanol
    • LP00223
    • Biron
    • Buspirone hydrochloride, United States Pharmacopeia (USP) Reference Standard
    • 8-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]butyl}-8-azaspiro[4.5]decane-7,9-dione hydrochloride
    • N-(4-(4-(2-Pyrimidinyl)-1-piperazinyl)butyl)-1,1-cyclopentanediacetamide monohydrochloride
    • Tox21_500223
    • Q27105997
    • MLS002548862
    • NCGC00093692-02
    • Bespar
    • 33386-08-2
    • MJ 9022-1
    • 8-[4-[4-(pyrimidine-2-yl)-piperazine-1-yl]-butyl]-8-aza-spiro[4.5]decane-7,9-dione hydrochloride
    • Buspimen
    • MFCD00078569
    • Buspirone hydrochloride (USAN:USP)
    • SR-01000075541-3
    • Sburol
    • DTXSID1037193
    • Buspirone hydrochloride [USAN]
    • N-[4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyl]-1,1-cyclopentanediacetamide monohydrochloride
    • APC-6002
    • Effiplen
    • Establix
    • BUSPIRONE HYDROCHLORIDE [USP MONOGRAPH]
    • 8-[4-[4-(2-Pyrimidinyl)-1-pipirazin yl]butyl]-8-azaspiro[4,5]decane-7,9-dione hydrochloride
    • D96810
    • HY-B1115
    • Itagil
    • MJ-9022-1
    • CCG-213652
    • EINECS 251-489-4
    • Narol
    • UNII-207LT9J9OC
    • 8-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione;hydrochloride
    • Spamilan
    • BUSPIRONE HYDROCHLORIDE [WHO-DD]
    • CS-4714
    • 8-(4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl)-8-azaspiro(4.5)decane-7,9-dione hydrochloride
    • NSC751138
    • Q-200768
    • Z1541759502
    • SR-01000075541
    • MLS000069796
    • SMR000058186
    • KS-5163
    • Hydrochloride, Buspirone
    • B 7148
    • Lucelan
    • 1,1-Cyclopentanediacetimide, N-(4-(4-(2-pyrimidinyl)-1-piperazinyl)butyl)-, hydrochloride
    • NCGC00260908-01
    • BUSPIRONE HYDROCHLORIDE (EP MONOGRAPH)
    • 8-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)butyl)-8-azaspiro[4.5]decane-7,9-dione hydrochloride
    • 8-Azaspiro(4,5)decane-7,9-dione, 8-(4-(4-(2-pyrimidinyl)-1-piperazinyl)butyl)-, monohydrochloride
    • Kallmiren
    • Buspirone HCl pound>>MJ 9022 1 pound>> MJ-9022-1 pound>>MJ90221 pound>>MJ9022 1 pound>>MJ9022-1
    • Buspinol
    • APD-405
    • Anxinil
    • SW155073-5
    • C21H31N5O2.HCl
    • Buspirone.HCl
    • Buspirone hydrochloride (USP)
    • Buspar
    • 8-Azaspiro[4.5]decane-7, 8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-, monohydrochloride
    • BUSPIRONE HYDROCHLORIDE [USP-RS]
    • HMS3750O03
    • NSC 751138
    • Mabuson
    • 1-(4-(7,9-dioxo-8-azaspiro(4.5)decan-8-yl)butyl)-4-(pyrimidin-2-yl)piperazin-1-ium chloride
    • Anxiolan
    • APD405
    • NSC-759571
    • 8-Azaspiro[4.5]decane-7,9-dione, 8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-, hydrochloride (1:1)
    • NSC 759571
    • Normaton
    • BUSPIRONE HYDROCHLORIDE [MI]
    • BUSPIRONE HYDROCHLORIDE [VANDF]
    • BUSPIRONE HYDROCHLORIDE (MART.)
    • BUSPIRONE HYDROCHLORIDE [JAN]
    • 8-(4-(4-(2-Pyrimidinyl)-1-piperazinyl)butyl)-8-azaspiro(4.5)decane-7,9-dione monohydrochloride
    • Buspirone.HCl, 1mg/ml in Methanol (as free base)
    • MDL： MFCD00078569
    • Inchi： 1S/C21H31N5O2.ClH/c27-18-16-21(6-1-2-7-21)17-19(28)26(18)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20;/h5,8-9H,1-4,6-7,10-17H2;1H
    • InChI Key： RICLFGYGYQXUFH-UHFFFAOYSA-N
    • SMILES： Cl.O=C1CC2(CC(N1CCCCN1CCN(C3N=CC=CN=3)CC1)=O)CCCC2

Computed Properties

  • Exact Mass: 421.22400
  • Monoisotopic Mass: 421.224453
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 529
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.24
  • Melting Point: 201-206°C
  • Boiling Point: 613.9°C at 760 mmHg
  • Flash Point: 9℃
  • Water Partition Coefficient: Soluble in methanol (50 mg/ml), water (partly), DMSO (100 mM).
  • PSA: 69.64000
  • LogP: 2.83100
  • Solubility: Not determined

buspirone hydrochloride Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： MissingPhrase-N15.00950417
  • Hazardous Material transportation number：UN 2811 6.1/PG 3
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： S45
  • RTECS：CL9915000
  • Hazardous Material Identification： T
  • Safety Term：S45
  • HazardClass：6.1
  • Toxicity：LD50 i.p. in rats: 136 mg/kg (Allen)
  • PackingGroup：III
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases：R25

buspirone hydrochloride Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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buspirone hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:33386-08-2)丁螺旋酮盐酸盐
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Quantity:25KG,200KG,1000KG
Purity:99%
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Amadis Chemical Company Limited
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(CAS:33386-08-2)buspirone hydrochloride
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Quantity:50mg/100mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):196.0/293.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:33386-08-2)丁螺旋酮盐酸盐
LE5738609
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:33386-08-2)buspirone hydrochloride
A821755
Purity:99%/99%
Quantity:50mg/100mg
Price ($):196.0/293.0
Email